Cas no 2138576-78-8 (2,3,6-trifluoro-5-(pyridin-4-yl)pyridine)

• Product Name: 2,3,6-trifluoro-5-(pyridin-4-yl)pyridine
• CAS No: 2138576-78-8
• MF: C₁₀H₅F₃N₂
• MW: 210.155312299728
• CID: 6110583
• PubChem ID: 165858595
• Update Time: 2025-08-04

2,3,6-trifluoro-5-(pyridin-4-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2,3,6-trifluoro-5-(pyridin-4-yl)pyridine
• EN300-1196626
• 2138576-78-8

• Inchi： 1S/C10H5F3N2/c11-8-5-7(9(12)15-10(8)13)6-1-3-14-4-2-6/h1-5H
• InChI Key： VGHOIERYEUCDMD-UHFFFAOYSA-N
• SMILES： FC1C(=CC(=C(N=1)F)F)C1C=CN=CC=1

Computed Properties

• Exact Mass: 210.04048265g/mol
• Monoisotopic Mass: 210.04048265g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 25.8Ų

Additional information on 2,3,6-trifluoro-5-(pyridin-4-yl)pyridine

2,3,6-Trifluoro-5-(Pyridin-4-yl)Pyridine (CAS No. 2138576-78-8)

2,3,6-Trifluoro-5-(pyridin-4-yl)pyridine is a highly specialized organic compound with the CAS registry number 2138576-78-8. This compound belongs to the class of heterocyclic aromatic compounds and is characterized by its unique structure featuring a pyridine ring substituted with trifluoro groups and a pyridinyl substituent. The molecule exhibits a high degree of symmetry and electronic delocalization due to its aromatic nature, making it an interesting subject for both academic research and industrial applications.

The synthesis of 2,3,6-trifluoro-5-(pyridin-4-yl)pyridine involves a multi-step process that typically includes nucleophilic substitution, electrophilic substitution, and coupling reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound. For instance, the use of palladium-catalyzed cross-coupling reactions has significantly improved the yield and purity of the product.

2,3,6-Trifluoro-5-(pyridin-4-yl)pyridine has been extensively studied for its electronic properties. The presence of electron-withdrawing trifluoromethyl groups enhances the electron-deficient nature of the pyridine ring, making it an attractive candidate for applications in organic electronics. Recent studies have demonstrated its potential as a building block for constructing advanced materials such as organic light-emitting diodes (OLEDs) and field-effect transistors (FETs). The compound's ability to form stable charge transfer complexes with electron-rich molecules further underscores its utility in electronic device applications.

In addition to its electronic properties, 2,3,6-trifluoro-5-(pyridin-4-y)lpyridine has shown promise in the field of medicinal chemistry. Its rigid structure and ability to form hydrogen bonds make it a potential lead compound for drug design. Recent research has focused on its role as a ligand in metalloenzyme inhibitors and its potential as a scaffold for developing anti-inflammatory agents.

The compound's unique reactivity also makes it valuable in organic synthesis as an intermediate for constructing complex molecules. Its ability to undergo various functional group transformations facilitates the construction of diverse chemical libraries. For example, recent studies have explored its use in Suzuki-Miyaura couplings to synthesize biaryl compounds with potential pharmacological activity.

In terms of physical properties, 2,3,6-trifluoro-5-(pyridin-4-yl)pyridine exhibits high thermal stability and good solubility in polar solvents. These properties make it suitable for applications requiring robust materials under harsh conditions.

The latest research on this compound has also highlighted its environmental compatibility. Studies on its degradation pathways under various conditions suggest that it is biodegradable under specific environmental conditions, which is crucial for its sustainable use in industrial applications.

In conclusion, 2,3,6-trifluoro-5-(pyridin-4-yl)pyridine is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical properties continue to inspire innovative research directions and practical implementations in both academia and industry.